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Compound of Interest

Compound Name: VT-105

Cat. No.: B12370166 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

document provides essential, immediate safety and logistical information for the handling of

VT-105, a potent and selective TEAD inhibitor.

Compound Identification and Properties
Property Value Reference

Product Name VT-105 [1]

Synonyms VT 105; VT105 [1]

CAS Number 2417718-38-6 [1]

Molecular Formula C24H18F3N3O [1]

Molecular Weight 421.420 [1]

Physical Appearance Solid [1]

Hazard Identification and Classification
VT-105 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1]
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms:

Health Hazard: For acute toxicity.

Environmental Hazard: For aquatic toxicity.

Signal Word: Warning

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling VT-105.

PPE Category Required Equipment Specifications

Eye/Face Protection
Safety goggles with side-

shields

Must be worn to protect

against splashes.

Hand Protection Protective gloves

Impervious gloves should be

selected based on the specific

laboratory conditions and

duration of use.

Skin and Body Protection Impervious clothing

A lab coat or other protective

clothing is required to prevent

skin contact.

Respiratory Protection Suitable respirator

Use in a well-ventilated area. A

respirator may be necessary if

dust or aerosols are

generated.
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Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of VT-105 and preventing

accidental exposure.

Procedure Guidelines

Safe Handling

Avoid inhalation, and contact with eyes and

skin.[1] Avoid the formation of dust and

aerosols.[1] Use only in areas with appropriate

exhaust ventilation.[1] Wash skin thoroughly

after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

Storage

Keep the container tightly sealed in a cool, well-

ventilated area.[1] Protect from direct sunlight

and sources of ignition.[1] Recommended

storage temperatures are -20°C for the powder

form and -80°C when in solvent.[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure adequate flushing.

[1] Seek prompt medical attention.[1]

Skin Contact

Thoroughly rinse the skin with large amounts of

water.[1] Remove contaminated clothing and

shoes.[1] Seek medical attention.[1]

Inhalation

Move the individual to fresh air immediately.[1] If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water.[1] Do NOT

induce vomiting.[1] Call a physician.[1]

Disposal Plan
VT-105 and its containers must be disposed of as hazardous waste.

Waste Type Disposal Procedure

Unused VT-105

Dispose of contents and container to an

approved waste disposal plant.[1] Avoid release

to the environment.[1]

Contaminated Materials

Any materials that have come into contact with

VT-105 should be treated as hazardous waste

and disposed of accordingly.

Spillage Collect spillage.[1]

Experimental Workflow for Handling VT-105
The following diagram outlines the standard operational procedure for handling VT-105 in a

laboratory setting, from preparation to disposal.
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Caption: Standard operational workflow for handling VT-105.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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